Cas no 2227880-87-5 (3-(3S)-3-hydroxybutylbenzonitrile)

• Product Name: 3-(3S)-3-hydroxybutylbenzonitrile
• CAS No: 2227880-87-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5934873
• PubChem ID: 165629243
• Update Time: 2025-10-29

3-(3S)-3-hydroxybutylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-hydroxybutylbenzonitrile
• 2227880-87-5
• EN300-1775991
• 3-[(3S)-3-hydroxybutyl]benzonitrile

• Inchi： 1S/C11H13NO/c1-9(13)5-6-10-3-2-4-11(7-10)8-12/h2-4,7,9,13H,5-6H2,1H3/t9-/m0/s1
• InChI Key： NEEKGNPPJDYFNM-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44Ų

Additional information on 3-(3S)-3-hydroxybutylbenzonitrile

3-(3S)-3-Hydroxybutylbenzonitrile (CAS No. 2227880-87-5): A Comprehensive Overview

3-(3S)-3-Hydroxybutylbenzonitrile (CAS No. 2227880-87-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This chiral nitrile derivative, characterized by its hydroxybutyl side chain, plays a crucial role in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's 3S configuration is of particular interest to researchers, as it often influences the stereoselectivity and efficacy of the final pharmaceutical products. Recent studies have highlighted its potential in targeting metabolic disorders and inflammatory pathways, aligning with the growing demand for precision medicine and personalized therapeutics. The benzonitrile moiety further enhances its versatility, allowing for diverse chemical modifications.

In the context of current biopharmaceutical trends, 3-(3S)-3-Hydroxybutylbenzonitrile is being explored for its role in small-molecule drug development. With the rise of AI-driven drug discovery, this compound has been identified as a promising candidate for virtual screening and molecular docking studies. Its optimal lipophilicity and hydrogen-bonding capacity make it suitable for crossing biological membranes, a critical factor in oral bioavailability.

From a synthetic chemistry perspective, the preparation of 3-(3S)-3-Hydroxybutylbenzonitrile involves asymmetric catalysis and chiral resolution techniques. These methods are increasingly important in the pharmaceutical industry, where enantiopure compounds are required to minimize side effects and improve therapeutic outcomes. The compound's high purity and stereochemical integrity are essential for regulatory compliance in drug manufacturing.

The market for chiral intermediates like 3-(3S)-3-Hydroxybutylbenzonitrile is expanding rapidly, driven by the demand for targeted therapies and specialty chemicals. Industry reports indicate a compound annual growth rate (CAGR) of over 8% in this sector, with applications ranging from oncology to central nervous system (CNS) disorders. This growth is further supported by advancements in continuous flow chemistry and green synthesis methods.

Quality control of 3-(3S)-3-Hydroxybutylbenzonitrile involves rigorous analytical techniques, including HPLC, chiral chromatography, and mass spectrometry. These methods ensure the compound meets the stringent requirements of Good Manufacturing Practice (GMP) standards. The availability of certified reference materials and analytical standards for this compound facilitates its use in quality assurance programs.

In conclusion, 3-(3S)-3-Hydroxybutylbenzonitrile (CAS No. 2227880-87-5) represents an important building block in modern pharmaceutical chemistry. Its applications in drug discovery, asymmetric synthesis, and biopharmaceutical development position it as a compound of significant scientific and commercial value. As research continues to uncover new therapeutic targets, the demand for such high-value intermediates is expected to grow substantially in the coming years.